1-{1,8-diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one hydrochloride

• CAS No.: 2751611-83-1
• Molecular Formula: C13H25ClN2O
• Molecular Weight: 260.8

Description

1-{1,8-Diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one hydrochloride is a chemical compound with a unique spirocyclic structure. This compound is of significant interest in the field of medicinal chemistry due to its potential therapeutic applications, particularly as a selective inhibitor of certain enzymes and receptors involved in inflammatory and autoimmune diseases .

Preparation Methods

The synthesis of 1-{1,8-diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one hydrochloride typically involves multiple steps, starting from readily available starting materials. The synthetic route often includes the formation of the spirocyclic core, followed by functional group modifications to introduce the desired substituents. Common reaction conditions involve the use of organic solvents, catalysts, and controlled temperature settings to ensure high yield and purity .

In industrial production, the synthesis is scaled up using optimized reaction conditions to ensure cost-effectiveness and efficiency. This may involve continuous flow reactors and automated systems to maintain consistent quality and reduce production time .

Chemical Reactions Analysis

1-{1,8-Diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: Nucleophilic substitution reactions are common, where nucleophiles replace specific substituents on the spirocyclic core. .

The major products formed from these reactions depend on the specific reagents and conditions used, but they generally involve modifications to the functional groups attached to the spirocyclic structure .

Scientific Research Applications

1-{1,8-Diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reference compound in analytical studies.

Biology: The compound is studied for its interactions with biological macromolecules, including proteins and nucleic acids.

Medicine: It shows potential as a therapeutic agent, particularly as a selective inhibitor of enzymes like TYK2 and JAK1, which are involved in inflammatory and autoimmune diseases.

Industry: The compound is used in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 1-{1,8-diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one hydrochloride involves its interaction with specific molecular targets, such as TYK2 and JAK1 enzymes. By inhibiting these enzymes, the compound can modulate the signaling pathways involved in inflammation and immune responses. This inhibition leads to the downregulation of pro-inflammatory cytokines and the suppression of immune cell activation .

Comparison with Similar Compounds

1-{1,8-Diazaspiro[4.5]decan-1-yl}-2,2-dimethylpropan-1-one hydrochloride can be compared with other spirocyclic compounds, such as:

2,8-Diazaspiro[4.5]decan-1-one derivatives: These compounds share a similar spirocyclic core but differ in their substituents, leading to variations in their biological activities and applications

Spirocyclic TYK2/JAK1 inhibitors: These compounds are structurally related and exhibit similar inhibitory effects on TYK2 and JAK1 enzymes, but may differ in their potency and selectivity.

The uniqueness of this compound lies in its specific substituents and the resulting biological activity, making it a valuable compound for further research and development .